2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide

• CAS No.: 308266-10-6
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N,N-dibenzyl-2-phenylmethoxyacetamide
• InChI: InChI=1S/C23H23NO2/c25-23(19-26-18-22-14-8-3-9-15-22)24(16-20-10-4-1-5-11-20)17-21-12-6-2-7-13-21/h1-15H,16-19H2
• InChI Key: CWTMJHYKYNGXDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)COCC3=CC=CC=C3

Description

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide is a chemical compound with the molecular formula C23H23NO2 and a molecular weight of 345.43 g/mol . It is known for its unique structure, which includes a phenylmethoxy group and two phenylmethyl groups attached to an acetamide backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide typically involves the reaction of 2-phenylmethoxyacetic acid with N,N-bis(phenylmethyl)amine under specific conditions . The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The phenylmethoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amide group can be reduced to form amines.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of benzaldehyde or benzoic acid derivatives.

Reduction: Formation of N,N-bis(phenylmethyl)amine derivatives.

Substitution: Formation of brominated or nitrated phenyl derivatives.

Scientific Research Applications

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide involves its interaction with specific molecular targets. The phenylmethoxy and phenylmethyl groups may facilitate binding to proteins or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-phenylmethoxy-N,N-dimethylacetamide
• 2-phenylmethoxy-N,N-diethylacetamide
• 2-phenylmethoxy-N,N-bis(phenylethyl)acetamide

Uniqueness

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide is unique due to its specific combination of phenylmethoxy and phenylmethyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activity .